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Compound of Interest

Compound Name: 4-Chloro-N-methylpicolinamide

Cat. No.: B019266 Get Quote

The following provides essential safety and logistical information for the proper disposal of 4-
Chloro-N-methylpicolinamide, a compound used in organic synthesis and as an intermediate

in the manufacturing of pharmaceuticals.[1][2] Adherence to these guidelines is critical for

ensuring laboratory safety and environmental protection.

Immediate Safety Considerations
4-Chloro-N-methylpicolinamide is classified with the signal word "Warning" and is associated

with several hazard statements.[3][4][5][6] Appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times

when handling this chemical. Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust or vapors.[3][4]

Hazard Identification and Physicochemical Properties

A summary of the key hazard classifications and physical properties of 4-Chloro-N-
methylpicolinamide is provided below.
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Property Data

GHS Hazard Statements

H315: Causes skin irritation.[3][4][6]H319:

Causes serious eye irritation.[3][4][6]H335: May

cause respiratory irritation.[3][4]H302: Harmful if

swallowed.[6][7]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

[3]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]P302+P352: IF ON

SKIN: Wash with plenty of water.[8]

Appearance
White to pale-yellow crystalline powder or solid.

[5][7][8]

Molecular Formula C₇H₇ClN₂O[1][6]

Molecular Weight 170.59 g/mol [6]

Melting Point 41-43°C[2]

Boiling Point 317.8 °C (Predicted)[2][7]

Storage Temperature
Room Temperature, sealed in a dry, dark place.

[2][5]

Step-by-Step Disposal Protocol
While some safety data sheets do not specify disposal methods, the standard procedure for

chlorinated aromatic compounds and laboratory chemicals is to treat them as hazardous waste.

[3][4] Do not dispose of this chemical down the drain or in the regular trash.[9][10]

1. Waste Collection and Segregation:

Solid Waste: Collect surplus 4-Chloro-N-methylpicolinamide and any grossly contaminated

materials (e.g., weighing paper, gloves, bench paper) in a designated, compatible waste

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.echemi.com/sds/n-methyl-4-chloropyridine-2-carboxamide-pd1911051024.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-N-methylpicolinamide
https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.echemi.com/sds/n-methyl-4-chloropyridine-2-carboxamide-pd1911051024.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-N-methylpicolinamide
https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.echemi.com/sds/n-methyl-4-chloropyridine-2-carboxamide-pd1911051024.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-N-methylpicolinamide
https://www.echemi.com/products/pd1911051024-n-methyl-4-chloropyridine-2-carboxamide.html
https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.tcichemicals.com/IN/en/p/C2793
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d67a48b?context=bbe
https://www.echemi.com/products/pd1911051024-n-methyl-4-chloropyridine-2-carboxamide.html
https://www.tcichemicals.com/IN/en/p/C2793
https://www.pharmaffiliates.com/en/220000-87-3-4-chloro-n-methylpyridine-2-carboxamide-pa4617620.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-N-methylpicolinamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-N-methylpicolinamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6134053_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6134053_EN.htm
https://www.echemi.com/products/pd1911051024-n-methyl-4-chloropyridine-2-carboxamide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6134053_EN.htm
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d67a48b?context=bbe
https://www.chemicalbook.com/msds/4-Chloro-N-methylpicolinamide.htm
https://www.echemi.com/sds/n-methyl-4-chloropyridine-2-carboxamide-pd1911051024.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b019266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: If the compound is in solution, collect it in a separate, compatible liquid waste

container. Do not mix with other incompatible waste streams.[9] Halogenated solvent wastes

should be kept separate from non-halogenated wastes, as disposal costs can differ.[10]

Avoid Mixing: Do not mix hazardous waste with non-hazardous waste to prevent increasing

the volume of hazardous material.[10]

2. Container Management:

Compatibility: Use a container that is in good condition and chemically compatible with 4-
Chloro-N-methylpicolinamide. The original container can often be used.[11]

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE" and list

the full chemical name "4-Chloro-N-methylpicolinamide" and its approximate concentration

or percentage.[11]

Closure: Keep the waste container securely capped at all times, except when adding waste.

[9][11]

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Use secondary containment for liquid waste to prevent spills.[9]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent

office to schedule a pickup for the hazardous waste.[9][11]

Complete any required waste pickup forms, providing accurate information about the

container's contents.[11]

5. Disposal of Empty Containers:
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A container that has held 4-Chloro-N-methylpicolinamide can be disposed of as regular

trash only after it has been properly decontaminated.

Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

Collect the rinseate (the solvent used for rinsing) as hazardous waste and add it to your

liquid hazardous waste stream.[10]

After rinsing, deface or remove the original chemical label. The container can then be

disposed of in the regular trash.[10]

6. Spill and Emergency Procedures:

In case of a spill, evacuate personnel from the immediate area.

Avoid breathing dust.[4]

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill and clean it up using an appropriate absorbent material.

Collect all cleanup materials and the spilled substance in a sealed container and dispose of it

as hazardous waste.

For large spills or if you are unsure how to proceed, contact your EHS office for assistance.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 4-
Chloro-N-methylpicolinamide.
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Phase 1: Waste Identification & Collection

Phase 2: Decontamination & Container Disposal

Phase 3: Hazardous Waste Management

Generate
4-Chloro-N-methylpicolinamide Waste

Is it an empty container?

Collect Solid Waste
(Surplus chemical, contaminated items)

No

Triple-rinse container with
appropriate solvent

Yes

Use a compatible, labeled
'HAZARDOUS WASTE' container

Collect Liquid Waste
(Solutions, rinsate)

Collect rinsate as
hazardous liquid waste

Deface original label

Dispose of container
in regular trash

Keep container sealed.
Store in designated Satellite

Accumulation Area.

Contact EHS/Safety Office
for waste pickup

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the disposal of 4-Chloro-N-methylpicolinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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